Cas no 1227581-11-4 (4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1227581-11-4
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4689255
• Update Time: 2025-05-19

4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methoxy-2-(trifluoromethyl)pyridine
• FCH1157855
• 4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F4NO/c1-13-5-4(8)2-3-12-6(5)7(9,10)11/h2-3H,1H3
• InChI Key： CSLULTBFDNUIKH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 22.1

Additional information on 4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine

4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound CAS No. 1227581-11-4, also known as 4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine, is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This pyridine derivative has garnered considerable attention due to its unique chemical properties and versatile functional groups. The molecule's structure features a pyridine ring substituted with a fluorine atom at the 4-position, a methoxy group at the 3-position, and a trifluoromethyl group at the 2-position. These substituents confer the compound with distinct electronic and steric properties, making it an attractive candidate for advanced chemical research and development.

Recent studies have highlighted the potential of 4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine in the development of novel agrochemicals. Researchers have demonstrated that this compound exhibits potent insecticidal activity against a range of agricultural pests, including lepidopteran and coleopteran species. The trifluoromethyl group plays a critical role in enhancing the compound's stability and bioavailability, while the methoxy group contributes to its solubility and absorption properties. These findings underscore the compound's potential as a next-generation pesticide with reduced environmental impact compared to traditional chemicals.

In the pharmaceutical industry, 4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine has shown promise as a lead compound for drug discovery. Its unique structure allows for modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on its application as an inhibitor of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The fluorinated substituents enhance the compound's lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body.

The synthesis of CAS No. 1227581-11-4 involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by successive substitution reactions to introduce the fluorine, methoxy, and trifluoromethyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made large-scale production of this compound more feasible for industrial applications.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. Additionally, acute toxicity tests reveal low toxicity to non-target organisms, further supporting its suitability for agricultural use.

Looking ahead, ongoing research is exploring the potential of this compound in advanced materials science applications. Its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices. The trifluoromethyl group contributes to high electron-withdrawing capacity, which is essential for optimizing device performance.

In conclusion, CAS No. 1227581-11-4, or 4-Fluoro-3-methoxy-2-(trifluoromethyl)pyridine, represents a versatile molecule with wide-ranging applications across multiple industries. Its unique chemical structure enables tailored functionality for specific uses in agriculture, medicine, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern technologies while maintaining sustainability.